7-Fluoro-1,5-naphthyridin-4-ol

• IUPAC Name: 7-fluoro-1H-1,5-naphthyridin-4-one
• InChI: InChI=1S/C8H5FN2O/c9-5-3-6-8(11-4-5)7(12)1-2-10-6/h1-4H,(H,10,12)
• InChI Key: XPJNOFYNSDLDOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=C(C1=O)N=CC(=C2)F
• Molecular Formula: C8H5FN2O
• Molecular Weight: 164.14 g/mol

Description

7-Fluoro-1,5-naphthyridin-4-ol is an organic compound with the chemical formula C8H5FN2O. It belongs to the class of 1,5-naphthyridines, which are heterocycles of significant importance in the field of medicinal chemistry.

Synthesis Analysis

The synthesis and reactivity of 1,5-naphthyridine derivatives have been extensively studied. The strategies related to the synthesis of 1,5-naphthyridines involve reactions with electrophilic or nucleophilic reagents, oxidations, reductions, cross-coupling reactions, modification of side chains, and formation of metal complexes.

Molecular Structure Analysis

7-Fluoro-1,5-naphthyridin-4-ol contains a total of 18 bonds; 13 non-H bonds, 8 multiple bonds, 2 double bonds, 6 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, 1 ketone (aromatic), 1 secondary amine (aromatic), and 1 Pyridine.

Chemical Reactions Analysis

1,5-Naphthyridines, including 7-Fluoro-1,5-naphthyridin-4-ol, exhibit reactivity with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains, and formation of metal complexes.

Scientific Research Applications

Synthesis Techniques

• One-Pot Diazotation–Fluorodediazoniation Reaction : A study by Abele et al. (2014) presents various synthetic routes for producing fluoronaphthyridines, highlighting the importance of the method used for introducing the fluorine atom. One notable method is a one-pot diazotation–fluorodediazoniation reaction with high yield and purity, avoiding the isolation of unstable diazonium salts.

Antibacterial Applications

• Antibacterial Activity : Matsumoto et al. (1984) explored the synthesis and structure-activity relationships of 1,6,7-trisubstituted 1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids, including fluoro analogues. They found that compounds like enoxacin exhibited broad and potent in vitro antibacterial activity (Matsumoto et al., 1984).

• Novel Antibacterial Agents : Zhang et al. (2019) reported on the synthesis of 7-chloro-6-fluoro-1-(4-fluorophenyl)-4-oxo-1, 4-dihydro-1, 8-naphthyridine-3-carboxylic acid, an intermediate for biologically active anticancer drugs. Their efficient synthesis approach offered high yield and confirmed structure (Zhang et al., 2019).

Antitumor Agents

• Cytotoxic Activity : Tsuzuki et al. (2004) investigated the structure-activity relationships of 7-substituted 6-fluoro-1,4-dihydro-4-oxo-1-(2-thiazolyl)-1,8-naphthyridine-3-carboxylic acids. Their research indicated that certain derivatives exhibited potent cytotoxic activity against various tumor cell lines (Tsuzuki et al., 2004).

• Search for Antitumor Agents : Another study by Tomita et al. (2002) also focused on 1,7-disubstituted-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids. They found that certain modifications in the N-1 and C-7 positions of these compounds showed promising antitumor activity (Tomita et al., 2002).

Synthesis routes and methods

Procedure details

A 500 mL round bottom flask equipped with a reflux condenser was charged with 5-((5-fluoropyridin-3-ylamino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione (8.0 g, 30.0 mmol) and diphenyl ether (83.5 mL). This was heated to 250° C. in heating mantle and allowed to stay at this temperature for five minutes. Cooled to room temperature, diluted with hot hexanes, and filtered to afford 7-fluoro-1,5-naphthyridin-4(1H)-one (2.2 g, 45% yield) as a crude brown solid. The title compound was used without further purification. MS [M+H]=165.2, Calc'd for C8H5FN2O=164.14.